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Compound of Interest

Compound Name: Pentadecyl acetate

Cat. No.: B1201561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Pentadecyl acetate. The information is presented to support research and

development activities, with a focus on clarity, data accessibility, and reproducible

methodologies.

Core Physicochemical Data
Pentadecyl acetate is a long-chain fatty acid ester. Its fundamental properties are summarized

below, providing a quantitative baseline for experimental design and computational modeling.
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Property Value Source(s)

Molecular Formula C₁₇H₃₄O₂ [1][2][3][4]

Molecular Weight 270.46 g/mol [2]

IUPAC Name pentadecyl acetate

CAS Number 629-58-3

Appearance
Colorless to Almost Colorless

Clear Liquid (at 20°C)

Melting Point 15 °C

Boiling Point 230 °C at 70 mmHg

Density (Specific Gravity) 0.86 g/cm³ (at 20/20 °C)

Refractive Index 1.44

Flash Point 140 °C

Solubility

Insoluble in water (0.01172

mg/L at 25°C, est.); Soluble in

most organic solvents.

Purity (Typical) >95.0% (GC)

Experimental Protocols
The determination of the physicochemical properties of esters like Pentadecyl acetate
involves standard analytical chemistry techniques. Below are detailed methodologies for key

experiments.

Pentadecyl acetate can be synthesized via the Fischer esterification of pentadecan-1-ol with

acetic acid, using an acid catalyst.

Materials:

Pentadecan-1-ol
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Glacial Acetic Acid (in excess)

Concentrated Sulfuric Acid (H₂SO₄) or other acid catalyst

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

5% Sodium Bicarbonate (NaHCO₃) solution

Saturated Sodium Chloride (Brine) solution

Diethyl ether or other suitable organic solvent

Protocol:

Reaction Setup: In a round-bottom flask, combine pentadecan-1-ol and an excess of

glacial acetic acid.

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture

while swirling.

Reflux: Attach a reflux condenser to the flask, add boiling stones, and heat the mixture to

reflux for 1-2 hours to drive the reaction toward completion.

Workup - Quenching and Extraction: Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and dilute with an organic solvent like diethyl

ether and cold water.

Washing: Wash the organic layer sequentially with:

Water, to remove the bulk of the acid and unreacted alcohol.

5% sodium bicarbonate solution, to neutralize any remaining acid (vent the separatory

funnel frequently to release CO₂ pressure).

Saturated brine solution, to help break any emulsions and remove residual water.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or

sodium sulfate.
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Purification: Filter off the drying agent and remove the solvent using a rotary evaporator.

The resulting crude ester can be further purified by vacuum distillation to obtain pure

Pentadecyl acetate.

Melting Point:

The melting point can be determined using a standard melting point apparatus. A small

sample of the solidified ester is placed in a capillary tube and heated slowly. The

temperature range over which the sample melts from a solid to a clear liquid is recorded.

Boiling Point:

Due to its high boiling point, the determination for Pentadecyl acetate is typically

performed under reduced pressure (vacuum distillation) to prevent decomposition. The

observed boiling point is then converted to the atmospheric pressure boiling point using a

nomograph.

Density:

Density is measured using a hydrometer or a pycnometer at a specified temperature (e.g.,

20°C). The instrument is calibrated with a substance of known density, such as deionized

water.

Solubility:

Qualitative solubility is assessed by adding a small amount of Pentadecyl acetate to

various solvents (e.g., water, ethanol, acetone, hexane) and observing its miscibility. For

quantitative measurement, a saturated solution is prepared, and the concentration of the

dissolved ester is determined using techniques like gas chromatography (GC).

Visualizations
The following diagram illustrates the logical workflow for the laboratory synthesis of Pentadecyl
acetate.
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Caption: Workflow for Fischer Esterification of Pentadecyl Acetate.
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Pentadecyl acetate functions as a semiochemical, specifically a sex pheromone, for certain

insect species like the pear fruit moth (Acrobasis pyrivorella). This implies a role in chemical

signaling between organisms.
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Caption: Role of Pentadecyl Acetate in Chemical Signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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